Cas no 1515664-23-9 (1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone)

• Product Name: 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone
• CAS No: 1515664-23-9
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 5252538
• Update Time: 2025-08-03

1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-amino-4-(3-fluorophenyl)piperidin-1-yl]ethan-1-one
• 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone

• Inchi： 1S/C13H17FN2O/c1-9(17)16-6-5-12(13(15)8-16)10-3-2-4-11(14)7-10/h2-4,7,12-13H,5-6,8,15H2,1H3
• InChI Key： CRNHHFGBGDOHBW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCN(C(C)=O)CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3

Additional information on 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone

Professional Introduction to Compound with CAS No. 1515664-23-9 and Product Name: 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone

The compound with the CAS number 1515664-23-9 and the product name 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure incorporates a piperidine ring substituted with an amino group at the 3-position and a 3-fluorophenyl group at the 4-position, linked to an acetone moiety. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from piperidine scaffolds. Piperidine derivatives are widely recognized for their versatility in modulating biological pathways, particularly in the treatment of neurological disorders, cardiovascular diseases, and cancer. The presence of the 3-amino group in 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone enhances its reactivity, allowing for further functionalization and customization. This attribute is particularly advantageous in medicinal chemistry, where subtle modifications can significantly alter pharmacological properties.

The 3-fluorophenyl substituent is another critical feature of this compound. Fluoroaromatic groups are extensively employed in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The fluorine atom's electronegativity can modulate electronic properties, influencing both the compound's reactivity and its interaction with biological targets. This characteristic makes 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone a compelling candidate for developing drugs with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in addressing neurological disorders. For instance, compounds with similar structural motifs have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems. The acetone moiety in 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties. This flexibility is crucial for optimizing drug candidates through structure-activity relationship (SAR) studies.

The synthesis of 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone involves multi-step organic transformations, including nucleophilic substitution reactions, condensation processes, and functional group interconversions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards required for preclinical and clinical studies.

In the context of drug discovery, computational modeling plays a pivotal role in predicting the binding affinity and pharmacokinetic properties of novel compounds. Molecular docking simulations have been utilized to evaluate how 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone interacts with target proteins. These studies suggest that the compound exhibits favorable binding interactions with enzymes and receptors involved in critical biological pathways. Such insights are invaluable for guiding experimental design and optimizing lead compounds.

Preclinical research on 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone has revealed intriguing pharmacological effects. In vitro assays indicate that this compound demonstrates potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. Additionally, its ability to modulate neurotransmitter release has been observed in neuronal cell models, suggesting therapeutic applications in central nervous system disorders. These findings underscore the compound's versatility and highlight its potential as a starting point for developing novel therapeutics.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, the structural features of 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone offer opportunities to address these issues through chemical optimization. For example, modifications to the piperidine ring or introduction of additional substituents can enhance solubility and metabolic stability while preserving biological activity. Such strategies are integral to advancing drug candidates from laboratory research to clinical use.

Future directions in the study of 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone include exploring its mechanism of action in greater detail and conducting extensive toxicological assessments. Understanding how this compound exerts its effects at a molecular level will provide critical insights into its therapeutic potential. Furthermore, rigorous safety evaluations are essential to ensure that it is suitable for human use in clinical trials. These efforts will contribute to building a robust dataset supporting its development into a viable therapeutic agent.

The significance of fluorinated piperidine derivatives extends beyond their applications in drug discovery; they also serve as important tools for academic research. Their unique chemical properties make them valuable substrates for studying reaction mechanisms and developing new synthetic methodologies. As interest in fluorinated compounds continues to grow, 1-[3-Amino-4-(3-fluorophenyl)piperidin-1-yl]ethanone is poised to play a key role in advancing both pharmaceutical innovation and fundamental chemical research.